Cas no 6507-92-2 (4-(benzoylamino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid)

• Product name: 4-(benzoylamino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• CAS No: 6507-92-2
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341
• CID: 1684134
• PubChem ID: 201660

4-(benzoylamino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzoylamino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• 4-benzamido-5-oxo-5-pyrrolidin-1-ylpentanoic acid
• DTXSID80983625
• 6507-92-2
• 4-{[Hydroxy(phenyl)methylidene]amino}-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• 1-Pyrrolidinevaleric acid, gamma-benzamido-delta-oxo-, DL-
• 246 DL
• DL-gamma-Benzamido-delta-oxo-1-pyrrolidinevaleric acid

• Inchi： InChI=1S/C16H20N2O4/c19-14(20)9-8-13(16(22)18-10-4-5-11-18)17-15(21)12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2,(H,17,21)(H,19,20)
• InChI Key： NTGODHYMKXQDTG-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=O)C(CCC(=O)O)NC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 304.1424
• Monoisotopic Mass: 304.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.266
• Boiling Point: 630.4°C at 760 mmHg
• Flash Point: 335°C
• Refractive Index: 1.578
• PSA: 86.71